N-[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl]but-2-ynamide

• IUPAC Name: N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]but-2-ynamide
• InChI: InChI=1S/C18H22N2O2/c1-2-6-17(21)19-14-18(22)20-11-9-16(10-12-20)13-15-7-4-3-5-8-15/h3-5,7-8,16H,9-14H2,1H3,(H,19,21)
• InChI Key: VCSPPISYAHCPHP-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC(=O)N1CCC(CC1)CC2=CC=CC=C2
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

“N-[2-(4-Benzylpiperidin-1-yl)-2-oxoethyl]but-2-ynamide” is a complex organic compound. It contains a benzylpiperidine moiety, which is a common structural component in many pharmaceuticals. The benzylpiperidine group is known to exhibit various pharmacological activities, making it a valuable moiety in drug discovery.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amide group might undergo hydrolysis, acylation, or other reactions typical for amides. The alkyne group in the “but-2-ynamide” part could potentially participate in addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For example, its solubility would be influenced by the polar amide groups and the nonpolar benzyl and alkyne groups. Its melting and boiling points would depend on the strength of intermolecular forces.

Safety and Hazards

The safety and hazards of this compound would depend on its specific physical and chemical properties. As a general rule, handling of all chemicals should follow appropriate safety protocols to minimize risk.

Future Directions

The future research directions for this compound could include further exploration of its biological activity, optimization of its synthesis, and investigation of its mechanism of action. Given the wide range of activities exhibited by benzylpiperidine derivatives, this compound could potentially be a valuable lead compound in drug discovery.